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Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256 Get Quote

An In-depth Technical Guide to Calcium Iodate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of calcium iodate. It is intended to serve as a valuable resource for professionals

in research and development who are working with or exploring the applications of this

compound.

Molecular Properties
Calcium iodate is an inorganic compound that exists in several forms, primarily as an

anhydrous salt and as hydrated crystals. The fundamental properties of these forms are

summarized below.

Property
Anhydrous
Calcium Iodate

Calcium Iodate
Monohydrate

Calcium Iodate
Hexahydrate

Molecular Formula
Ca(IO₃)₂ or CaI₂O₆[1]

[2][3]

Ca(IO₃)₂·H₂O or

CaH₂I₂O₇[4][5][6][7]

Ca(IO₃)₂·6H₂O or

CaH₁₂I₂O₁₂[8][9][10]

Molecular Weight 389.88 g/mol [3] 407.90 g/mol [4][5][6] 497.98 g/mol [8][9]
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Detailed methodologies for the synthesis and analysis of calcium iodate are critical for its

application in research and development.

2.1.1. Precipitation Method

A common laboratory-scale synthesis of calcium iodate involves a precipitation reaction

between a soluble calcium salt and a soluble iodate salt.[4]

Materials:

0.2 M Potassium Iodate (KIO₃) solution

1 M Calcium Nitrate (Ca(NO₃)₂) solution

Distilled water

Filtration apparatus (e.g., Büchner funnel, filter paper)

Procedure:

Combine 50 mL of 0.2 M KIO₃ solution with 20 mL of 1 M Ca(NO₃)₂ solution in a beaker.

Stir the mixture and allow it to stand for approximately 5 minutes to ensure complete

precipitation of calcium iodate.

Separate the solid precipitate from the solution via filtration.

Wash the collected solid with distilled water to remove any soluble impurities.

The resulting solid is calcium iodate. For preparing a saturated solution, a portion of this

solid can be used.

2.1.2. Crystal Growth in Silica Gel

Single crystals of calcium iodate monohydrate can be grown using a gel diffusion method,

which is suitable for substances that are sparingly soluble in water.

Materials:
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Sodium metasilicate solution (for gel preparation)

Acetic acid

Calcium salt solution (e.g., Calcium Acetate)

Potassium iodate solution

Procedure:

Prepare a silica gel by acidifying a solution of sodium metasilicate with acetic acid in a

crystallization vessel (e.g., test tube).

Allow the gel to set.

Once the gel has set, carefully pour the calcium salt solution over the gel as the

supernatant.

Allow the system to stand, permitting the diffusion of the calcium ions into the gel.

After a period of diffusion, the supernatant is replaced with a solution of potassium iodate.

Crystals of calcium iodate will form within the gel matrix over time.

Iodometric titration is a standard method for determining the concentration of iodate ions in a

solution, which can be used to calculate the solubility of calcium iodate.[4][5]

Materials:

Saturated calcium iodate solution

Solid Potassium Iodide (KI)

2 M Hydrochloric Acid (HCl)

Standardized Sodium Thiosulfate (Na₂S₂O₃) solution

Starch indicator solution
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Procedure:

Pipette a known volume (e.g., 10.00 mL) of the saturated calcium iodate solution into an

Erlenmeyer flask.

Add approximately 0.5 g of solid KI and 1 mL of 2 M HCl to the flask. The iodate ions will

react with the iodide ions in the acidic solution to produce iodine.

Titrate the liberated iodine with a standardized solution of sodium thiosulfate. The solution

will initially be a yellowish-brown color due to the iodine.

Continue the titration until the solution becomes a pale yellow.

Add a few drops of starch indicator. The solution will turn a deep blue-black color due to

the formation of the starch-iodine complex.

Continue titrating with sodium thiosulfate until the blue color disappears, indicating the

endpoint of the titration.

Record the volume of sodium thiosulfate solution used. This volume can be used to

calculate the concentration of iodate ions in the original saturated solution.

Visualizations
Diagrams illustrating key processes provide a clear understanding of the experimental

workflows and the broader biological context of calcium signaling.

0.2 M KIO₃ Solution

Mixing

1 M Ca(NO₃)₂ Solution

Precipitation
(5 min) Filtration Washing with

Distilled Water Solid Ca(IO₃)₂

Click to download full resolution via product page

Caption: Workflow for the synthesis of calcium iodate via precipitation.
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Caption: Experimental workflow for the iodometric titration of calcium iodate.
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Caption: Generalized calcium signaling pathway initiated by an extracellular signal.
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Role in Biological Systems
While calcium iodate is not a direct signaling molecule, it serves as a source of calcium ions

(Ca²⁺), which are critical second messengers in a multitude of cellular signaling pathways. The

concentration of cytosolic Ca²⁺ is tightly regulated, and transient increases in its concentration

trigger a wide array of cellular responses, including gene transcription, proliferation, and

apoptosis.

The canonical calcium signaling pathway often begins with the activation of a G protein-

coupled receptor (GPCR) or a receptor tyrosine kinase (RTK) at the cell surface. This activation

leads to the stimulation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃

diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum,

prompting the release of stored Ca²⁺ into the cytosol. This increase in intracellular Ca²⁺

concentration then initiates various cellular responses.

In the context of drug development and research, understanding the role of calcium as a

second messenger is crucial. Compounds that can modulate intracellular calcium levels, either

directly or indirectly, have significant therapeutic potential. Calcium iodate can be utilized in

experimental settings as a source of calcium ions to study these intricate signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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